Benzyl [2-(5-hydroxy-1H-indol-3-yl)ethyl]carbamate
Benzyl [2-(5-hydroxy-1H-indol-3-yl)ethyl]carbamate
Brand Name:
Vulcanchem
CAS No.:
53157-50-9
VCID:
VC0017810
InChI:
InChI=1S/C18H18N2O3/c21-15-6-7-17-16(10-15)14(11-20-17)8-9-19-18(22)23-12-13-4-2-1-3-5-13/h1-7,10-11,20-21H,8-9,12H2,(H,19,22)
SMILES:
C1=CC=C(C=C1)COC(=O)NCCC2=CNC3=C2C=C(C=C3)O
Molecular Formula:
C18H18N2O3
Molecular Weight:
310.3 g/mol
Benzyl [2-(5-hydroxy-1H-indol-3-yl)ethyl]carbamate
CAS No.: 53157-50-9
Reference Standards
VCID: VC0017810
Molecular Formula: C18H18N2O3
Molecular Weight: 310.3 g/mol
![Benzyl [2-(5-hydroxy-1H-indol-3-yl)ethyl]carbamate - 53157-50-9](/images/no_structure.jpg)
| CAS No. | 53157-50-9 |
|---|---|
| Product Name | Benzyl [2-(5-hydroxy-1H-indol-3-yl)ethyl]carbamate |
| Molecular Formula | C18H18N2O3 |
| Molecular Weight | 310.3 g/mol |
| IUPAC Name | benzyl N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]carbamate |
| Standard InChI | InChI=1S/C18H18N2O3/c21-15-6-7-17-16(10-15)14(11-20-17)8-9-19-18(22)23-12-13-4-2-1-3-5-13/h1-7,10-11,20-21H,8-9,12H2,(H,19,22) |
| Standard InChIKey | OFYSKCJCRYHZAN-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COC(=O)NCCC2=CNC3=C2C=C(C=C3)O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)NCCC2=CNC3=C2C=C(C=C3)O |
| Synonyms | [2-(5-Hydroxy-1H-indol-3-yl)ethyl]carbamic Acid Phenylmethyl Ester; N-Benzyloxycarbonyl Serotonin; |
| PubChem Compound | 11012341 |
| Last Modified | Nov 11 2021 |
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